Cas no 2168234-84-0 (3-amino-3-(oxolan-2-yl)butanamide)

• Product Name: 3-amino-3-(oxolan-2-yl)butanamide
• CAS No: 2168234-84-0
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 6114576
• PubChem ID: 165507547
• Update Time: 2025-06-14

3-amino-3-(oxolan-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(oxolan-2-yl)butanamide
• EN300-1285486
• 2168234-84-0

• Inchi： 1S/C8H16N2O2/c1-8(10,5-7(9)11)6-3-2-4-12-6/h6H,2-5,10H2,1H3,(H2,9,11)
• InChI Key： JACHAJWWDHPDDT-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C)(CC(N)=O)N

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 78.3Ų

Additional information on 3-amino-3-(oxolan-2-yl)butanamide

Research Brief on 3-amino-3-(oxolan-2-yl)butanamide (CAS: 2168234-84-0): Recent Advances and Applications

3-amino-3-(oxolan-2-yl)butanamide (CAS: 2168234-84-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel antiviral and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the study of 3-amino-3-(oxolan-2-yl)butanamide is its application in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), a key enzyme in the viral replication cycle. The researchers utilized a combination of molecular docking and in vitro assays to identify the optimal structural modifications for enhancing binding affinity and selectivity. These findings suggest that 3-amino-3-(oxolan-2-yl)butanamide could serve as a promising scaffold for the development of next-generation antiviral drugs.

In addition to its antiviral potential, recent research has also explored the anticancer properties of 3-amino-3-(oxolan-2-yl)butanamide derivatives. A study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibit selective cytotoxicity against breast cancer cell lines, with minimal effects on normal cells. Mechanistic studies revealed that these derivatives induce apoptosis through the activation of caspase-3 and caspase-9 pathways. The researchers emphasized the importance of the oxolane ring in conferring metabolic stability and improving pharmacokinetic properties, making it a valuable structural motif in drug design.

The synthetic accessibility of 3-amino-3-(oxolan-2-yl)butanamide has also been a focus of recent investigations. A 2022 paper in Organic Letters described a novel, scalable synthesis route that utilizes asymmetric catalysis to achieve high enantiomeric purity. This method addresses previous challenges related to racemization and low yields, thereby facilitating the large-scale production of enantiopure derivatives for further biological evaluation. The authors highlighted the potential of this approach to streamline the development of chiral pharmaceuticals based on this scaffold.

Despite these promising developments, challenges remain in the clinical translation of 3-amino-3-(oxolan-2-yl)butanamide-based therapeutics. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of prodrug strategies to improve bioavailability and the identification of new biological targets through high-throughput screening. Collaborative efforts between academic and industrial researchers will be crucial in advancing this compound from the bench to the bedside.

In conclusion, 3-amino-3-(oxolan-2-yl)butanamide (CAS: 2168234-84-0) represents a versatile and promising scaffold in medicinal chemistry, with demonstrated applications in antiviral and anticancer drug discovery. Recent studies have elucidated its synthetic routes, biological activities, and potential therapeutic benefits, paving the way for further optimization and development. Continued research in this area holds the potential to yield novel therapeutics that address unmet medical needs in infectious diseases and oncology.